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Cat. No.: B044452 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 3,5-Dibromo-4-nitropyridine, a

halogenated nitroaromatic compound with potential applications in organic synthesis and

medicinal chemistry. This document consolidates its chemical and physical properties, safety

information, and insights into its synthesis and reactivity. The information is presented to

support researchers and professionals in the fields of chemical synthesis and drug

development.

Chemical Identity and Properties
3,5-Dibromo-4-nitropyridine is a substituted pyridine derivative. Its unique structure, featuring

two bromine atoms and a nitro group on the pyridine ring, makes it a potentially valuable

building block in the synthesis of more complex molecules.

CAS Number: 121263-11-4[1][2][3][4][5]

Molecular Formula: C₅H₂Br₂N₂O₂[2][4]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 3,5-Dibromo-4-nitropyridine is

presented in the table below. These properties are crucial for its handling, storage, and
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application in experimental settings.

Property Value Source

Molecular Weight 281.89 g/mol [4]

Boiling Point 241 °C at 760 mmHg [4]

Flash Point 99.5 °C [4]

Density 2.221 g/cm³ [4]

LogP 3.038 [4]

Refractive Index 1.649 [4]

Vapor Pressure 0.0572 mmHg at 25°C [4]

Synthesis and Reactivity
While a specific, detailed experimental protocol for the synthesis of 3,5-Dibromo-4-
nitropyridine is not readily available in the reviewed literature, its structure suggests that a

potential synthetic route could involve the nitration of 3,5-dibromopyridine. The synthesis of a

related compound, 3,5-dibromo-4-iodopyridine, has been reported to start from 3,5-dibromo-4-

aminopyridine, which is then diazotized and subsequently iodinated.[6] This suggests that

functional group interconversion at the 4-position of a 3,5-dibromopyridine scaffold is a feasible

synthetic strategy.

The reactivity of 3,5-Dibromo-4-nitropyridine is largely dictated by the electron-withdrawing

nature of the nitro group and the bromine atoms, which deactivates the pyridine ring towards

electrophilic substitution but activates it for nucleophilic aromatic substitution.

Potential Applications in Research and
Development
Halogenated and nitrated pyridines are important intermediates in the synthesis of

pharmaceuticals and agrochemicals.[7][8][9] The bromine and nitro functional groups on 3,5-
Dibromo-4-nitropyridine can serve as handles for further chemical modifications, allowing for

the introduction of diverse functionalities and the construction of complex molecular
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architectures. Nitropyridine derivatives have been investigated for a range of biological

activities, including antimicrobial and anticancer properties.[7][8]

Safety and Handling
A specific Safety Data Sheet (SDS) for 3,5-Dibromo-4-nitropyridine was not found. However,

based on the safety information for structurally similar compounds such as bromo- and

nitropyridines, the following precautions should be taken:

Hazard Statements: May be harmful if swallowed, in contact with skin, or if inhaled. Causes

skin and serious eye irritation. May cause respiratory irritation.[10][11][12]

Precautionary Measures:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wear protective gloves, protective clothing, eye protection, and face protection.

Use only outdoors or in a well-ventilated area.

Wash skin thoroughly after handling.

In case of contact with eyes, rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

If inhaled, remove person to fresh air and keep comfortable for breathing.

Store in a well-ventilated place. Keep container tightly closed.

It is highly recommended to consult the SDS of analogous compounds and to handle 3,5-
Dibromo-4-nitropyridine with appropriate personal protective equipment in a chemical fume

hood.

Spectroscopic Data
Detailed experimental spectroscopic data (NMR, IR, Mass Spectrometry) for 3,5-Dibromo-4-
nitropyridine is not available in the public domain. However, for related compounds like

methylated derivatives of 4-nitropyridine N-oxide, extensive NMR and IR spectral analyses
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have been conducted to understand the influence of substituents on the chemical shifts and

vibrational frequencies.[13] Such studies can provide a basis for predicting the spectral

characteristics of 3,5-Dibromo-4-nitropyridine.

Logical Relationships in Synthesis
The synthesis of various substituted pyridines often involves a series of logical steps, including

halogenation, nitration, and functional group interconversion. The potential synthesis of 3,5-
Dibromo-4-nitropyridine and its further use as a synthetic intermediate can be visualized as a

workflow.

3,5-Dibromopyridine Nitration 3,5-Dibromo-4-nitropyridine Nucleophilic Aromatic Substitution Functionalized Pyridine Derivatives

Click to download full resolution via product page

Caption: A potential synthetic pathway for 3,5-Dibromo-4-nitropyridine and its subsequent

functionalization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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